Cas no 306935-92-2 (3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)-)

3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)- structure
306935-92-2 structure
Product Name:3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)-
CAS No:306935-92-2
MF:C11H9F3N2S
MW:258.262771368027
MDL:MFCD02180672
CID:300167
PubChem ID:2776539
Update Time:2025-04-19

3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)-
    • 2-Mercapto-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
    • 2-sulfanylidene-4-(trifluoromethyl)-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
    • 2-sulfanyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
    • 5,6,7,8-Tetrahydro-2-thio-4-(trifluoromethyl)quinoline-3-carbonitrile
    • HMS1787G13
    • 2,4-Diamino Phenoxyethanol Sulfate
    • PS-7384
    • SR-01000029622-1
    • FT-0612741
    • DTXSID50380167
    • CS-0327992
    • AKOS000268235
    • MFCD02180672
    • 2-sulfanylidene-4-(trifluoromethyl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile
    • 2-Mercapto-4-(trifluoromethyl)-5,6,7,8-tetrahydro quinoline-3-carbonitrile
    • SR-01000029622
    • 306935-92-2
    • MDL： MFCD02180672
    • Inchi： 1S/C11H9F3N2S/c12-11(13,14)9-6-3-1-2-4-8(6)16-10(17)7(9)5-15/h1-4H2,(H,16,17)
    • InChI Key： VRDUDTDTFZCTHJ-UHFFFAOYSA-N
    • SMILES： S=C1C(C#N)=C(C(F)(F)F)C2=C(CCCC2)N1

Computed Properties

  • Exact Mass: 258.04400
  • Monoisotopic Mass: 258.04385396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Melting Point: 216 °C
  • PSA: 75.48000
  • LogP: 3.13958

3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)- Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • Storage Condition：(BD76216)
  • Risk Phrases：R20/21/22; R36/37/38
  • Safety Term：S26;S36/37/39

3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)- Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Quinolinecarbonitrile,1,2,5,6,7,8-hexahydro-2-thioxo-4-(trifluoromethyl)- Pricemore >>

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